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Compound of Interest

Compound Name: 1-Bromo-2-butanol

Cat. No.: B1268025 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety, handling, and Material Safety

Data Sheet (MSDS) information for 1-Bromo-2-butanol (CAS No: 2482-57-7). This document

is intended to be a critical resource for laboratory personnel, ensuring the safe and effective

use of this chemical in research and development settings. Of particular note, commercially

available 1-Bromo-2-butanol is often supplied as a mixture containing approximately 20-30%

of its isomer, 2-Bromo-1-butanol. This composition should be considered in all experimental

designs and safety assessments.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 1-Bromo-2-butanol is presented in

Table 1. This data is essential for understanding its behavior under various laboratory

conditions.
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Property Value

Molecular Formula C₄H₉BrO[1]

Molecular Weight 153.02 g/mol [1]

Appearance Colorless to light yellow liquid

Boiling Point 165.9°C at 760 mmHg[2]

Flash Point 65.9°C[2]

Density 1.46 g/cm³[2]

Vapor Pressure 0.612 mmHg at 25°C[2]

Refractive Index 1.476[2]

LogP 1.15220[2]

Hazard Identification and Classification
1-Bromo-2-butanol is classified as a hazardous substance. A summary of its GHS hazard

classifications is provided in Table 2.

Hazard Class GHS Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor[1][3]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[1]

Sensitization, Skin Category 1
H317: May cause an allergic

skin reaction[1]

Hazardous to the aquatic

environment, acute hazard
Category 1

H400: Very toxic to aquatic

life[1]

Signal Word: Warning[3]
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Primary Hazards: Flammable, Irritant, Environmental Hazard.[1]

Toxicological Information
Quantitative toxicological data, such as LD50 (Lethal Dose, 50%) and LC50 (Lethal

Concentration, 50%), for 1-Bromo-2-butanol is not readily available in the reviewed safety

data sheets. The primary health hazards are related to its irritant properties.

Ingestion: Harmful if swallowed.[4][5]

Inhalation: May cause respiratory irritation.[4][5]

Skin Contact: Causes skin irritation.[1][4][5] May cause an allergic skin reaction.[1]

Eye Contact: Causes serious eye irritation.[1][4][5]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize the risks associated with 1-
Bromo-2-butanol.

4.1. Personal Protective Equipment (PPE)

Eye Protection: Safety glasses with side shields or chemical safety goggles are mandatory.

[2] A face shield may be required for splash hazards.[2]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn.[2] Gloves should be

inspected before use and disposed of properly.

Skin and Body Protection: A laboratory coat is required. For larger quantities or splash risks,

chemical-resistant aprons or suits may be necessary.[2]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably a

chemical fume hood, to avoid inhalation of vapors.[2] If ventilation is inadequate, a suitable

vapor respirator should be used.[2]

4.2. Engineering Controls
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Work with 1-Bromo-2-butanol should be performed in a certified chemical fume hood.[2]

An eyewash station and safety shower must be readily accessible in the work area.[2]

4.3. Handling Procedures

Avoid contact with skin, eyes, and clothing.[2]

Keep away from heat, sparks, open flames, and other ignition sources.[2][3] No smoking.[2]

[3]

Use non-sparking tools and explosion-proof equipment.[2][3]

Take precautionary measures against static discharge.[2][3]

Keep containers tightly closed when not in use.[2][3]

4.4. Storage

Store in a cool, dry, and well-ventilated place.[2][3]

Keep containers tightly closed.[2][3]

Store away from incompatible materials such as oxidizing agents.[2]

First Aid Measures
In case of exposure, immediate action is crucial.
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Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention if you feel unwell.[2][3]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water.[3] If skin irritation or a rash occurs, seek

medical advice.[2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing.[4] Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek medical attention if you feel unwell.

[2][3]

Accidental Release Measures
Personal Precautions: Evacuate the area. Wear appropriate personal protective equipment.

[2] Remove all sources of ignition.[3]

Environmental Precautions: Prevent the chemical from entering drains.[3]

Containment and Cleanup: Absorb the spill with an inert material (e.g., sand, earth) and

place it in a suitable, closed container for disposal. Use non-sparking tools.[3]

Fire and Explosion Hazard Data
Flammability: Flammable liquid and vapor.[2][3]

Suitable Extinguishing Media: Dry chemical, foam, water spray, or carbon dioxide.[2]

Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of

ignition and flash back.[4] Hazardous decomposition products include carbon oxides and

hydrogen bromide.
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Experimental Protocols: Representative Workflow
While specific experimental protocols will vary, the following provides a general workflow for a

reaction involving 1-Bromo-2-butanol, emphasizing safety procedures. This example is based

on a typical nucleophilic substitution reaction, such as the synthesis of an ether.

Objective: To illustrate the safe setup and execution of a chemical reaction with 1-Bromo-2-
butanol.

Materials:

1-Bromo-2-butanol

Sodium hydride (or other base)

Anhydrous solvent (e.g., THF)

Alcohol (for ether synthesis)

Round-bottom flask

Condenser

Magnetic stirrer and stir bar

Heating mantle

Nitrogen/Argon line for inert atmosphere

Separatory funnel

Drying agent (e.g., magnesium sulfate)

Rotary evaporator

Methodology:

Preparation and Inert Atmosphere:
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Assemble the reaction apparatus (round-bottom flask, condenser) in a chemical fume

hood.

Ensure all glassware is dry.

Purge the system with an inert gas (Nitrogen or Argon).

Reagent Addition:

Under a positive flow of inert gas, carefully add the anhydrous solvent to the reaction flask.

Add the base (e.g., sodium hydride) in portions, being mindful of any exothermic reaction.

Slowly add the alcohol to form the alkoxide.

Once the alkoxide formation is complete, add 1-Bromo-2-butanol dropwise via a syringe

or dropping funnel.

Reaction:

Heat the reaction mixture to the desired temperature using a heating mantle with a stirrer.

Monitor the reaction progress using an appropriate technique (e.g., TLC, GC).

Work-up:

Once the reaction is complete, cool the mixture to room temperature.

Carefully quench the reaction by slowly adding a proton source (e.g., water or a saturated

ammonium chloride solution).

Transfer the mixture to a separatory funnel and perform an aqueous extraction to remove

salts and water-soluble impurities.

Wash the organic layer with brine.

Isolation and Purification:

Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate).
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Filter to remove the drying agent.

Remove the solvent under reduced pressure using a rotary evaporator.

Purify the crude product by an appropriate method, such as distillation or column

chromatography.

Visualizations
The following diagrams illustrate key safety and hazard concepts related to 1-Bromo-2-
butanol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b1268025?utm_src=pdf-body
https://www.benchchem.com/product/b1268025?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Chemical Handling

Cleanup and Disposal

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Work in a Chemical Fume Hood

Set up Inert Atmosphere (if required)

Dispense 1-Bromo-2-butanol

Perform Reaction

Spill?

Quench and Work-up

Decontaminate Glassware

Dispose of Hazardous Waste

Remove and Dispose of PPE

Follow Spill Response Protocol

Yes

Click to download full resolution via product page

Caption: General workflow for safely handling 1-Bromo-2-butanol in a laboratory setting.
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Primary Hazards

1-Bromo-2-butanol

Flammable Liquid
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Caption: Interrelationship of hazards associated with 1-Bromo-2-butanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1268025#1-bromo-2-butanol-safety-handling-and-
msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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